Cas no 1342558-78-4 (Methyl 3-(oxolan-3-yl)prop-2-ynoate)

• Product Name: Methyl 3-(oxolan-3-yl)prop-2-ynoate
• CAS No: 1342558-78-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5282508
• Update Time: 2025-07-01

Methyl 3-(oxolan-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(oxolan-3-yl)prop-2-ynoate
• methyl3-(oxolan-3-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(tetrahydro-3-furanyl)-, methyl ester
• Methyl 3-(oxolan-3-yl)prop-2-ynoate

• Inchi： 1S/C8H10O3/c1-10-8(9)3-2-7-4-5-11-6-7/h7H,4-6H2,1H3
• InChI Key： LBGSNUCBLDGFHL-UHFFFAOYSA-N
• SMILES： O1CCC(C#CC(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(oxolan-3-yl)prop-2-ynoate

Exploring Methyl 3-(oxolan-3-yl)prop-2-ynoate (CAS No. 1342558-78-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Methyl 3-(oxolan-3-yl)prop-2-ynoate (CAS No. 1342558-78-4) has emerged as a pivotal compound for researchers and industrial applications alike. This ester derivative, featuring a tetrahydrofuran (oxolane) ring and a propynoate moiety, offers unique reactivity patterns that make it invaluable in the synthesis of complex molecules. Its CAS number 1342558-78-4 is frequently searched in academic databases, reflecting its growing importance in pharmaceutical intermediates and material science.

The compound’s structure combines a methyl ester group with an alkyne functionality, enabling diverse transformations such as click chemistry and Sonogashira coupling. These reactions are central to drug discovery, where Methyl 3-(oxolan-3-yl)prop-2-ynoate serves as a precursor for bioactive molecules. Recent trends in green chemistry have also highlighted its potential in solvent-free reactions, aligning with the demand for sustainable synthetic methods.

One of the most searched questions about CAS 1342558-78-4 revolves around its stability and storage conditions. Studies indicate that the compound remains stable under inert atmospheres at low temperatures, making it suitable for long-term use in laboratories. Additionally, its solubility in organic solvents like DMSO and THF is a frequent topic in forums, as researchers optimize reaction conditions for high-yield outcomes.

Beyond pharmaceuticals, Methyl 3-(oxolan-3-yl)prop-2-ynoate finds applications in polymer chemistry. Its alkyne group facilitates the creation of conjugated polymers, which are essential for organic electronics such as OLEDs and flexible displays—a hotspot in material science. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal.

Analytical techniques like NMR and HPLC are commonly employed to characterize CAS 1342558-78-4, ensuring purity for critical applications. Recent publications emphasize its role in catalysis, particularly in asymmetric synthesis, where its chiral oxolane ring induces enantioselectivity. Such advancements address the rising demand for chiral drugs and precision medicine.

In conclusion, Methyl 3-(oxolan-3-yl)prop-2-ynoate (CAS No. 1342558-78-4) exemplifies innovation in synthetic chemistry. Its adaptability across drug development, materials engineering, and catalytic processes positions it as a cornerstone for future scientific breakthroughs. As interest in custom synthesis and molecular design grows, this compound will undoubtedly remain at the forefront of research.